2-(1-azepanylmethyl)-3-(4-ethoxyphenyl)-4(3H)-quinazolinone

• IUPAC Name: 2-(azepan-1-ylmethyl)-3-(4-ethoxyphenyl)quinazolin-4-one
• InChI: InChI=1S/C23H27N3O2/c1-2-28-19-13-11-18(12-14-19)26-22(17-25-15-7-3-4-8-16-25)24-21-10-6-5-9-20(21)23(26)27/h5-6,9-14H,2-4,7-8,15-17H2,1H3
• InChI Key: HQTQKZYVHSDERS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)CN4CCCCCC4
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

The compound 2-(1-azepanylmethyl)-3-(4-ethoxyphenyl)-4(3H)-quinazolinone belongs to the quinazolinone class of chemicals, known for their diverse biological activities. Quinazolinones are heterocyclic compounds that have attracted significant interest due to their pharmacological properties, including hypolipidemic, analgesic, and antimicrobial activities. The introduction of specific substituents into the quinazolinone structure has been shown to enhance these properties, prompting research into novel derivatives and their synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of quinazolinone derivatives often involves cyclization of precursor molecules, such as anthranilamides, with various reactants. Recent studies have detailed the synthesis of novel 4(3H)-quinazolinone derivatives by reacting 3-amino-2(1H)-thioxo-4(3H)-quinazolinone with selected chloroformates, demonstrating the versatility of methods available for quinazolinone synthesis (Nawrocka, 2009).

Molecular Structure Analysis

The molecular structure of quinazolinone derivatives can significantly influence their biological activity. For instance, the introduction of methoxy groups at specific positions on the quinazolinone ring system has been shown to increase hypolipidemic activity. The structural features, such as substituent type and position, are crucial for the compound's pharmacological properties (Kurogi et al., 1996).

Chemical Reactions and Properties

Quinazolinones undergo various chemical reactions that can modify their structure and enhance their biological activities. For example, the reaction of quinazolinone derivatives with chloroformates and subsequent ammonolysis can lead to the formation of N- and S-alkylated derivatives, showcasing the chemical versatility of the quinazolinone scaffold (Nawrocka, 2009).

Physical Properties Analysis

The physical properties of quinazolinone derivatives, such as solubility and crystallinity, can influence their pharmacokinetic profile and bioavailability. Studies on the crystal structure of new quinazolinone compounds have provided insights into their solid-state properties and molecular interactions (Yong, 2005).

Chemical Properties Analysis

The chemical properties of quinazolinones, including their reactivity and stability, are pivotal for their biological efficacy. Research into the synthesis and evaluation of antioxidant properties of 2-substituted quinazolin-4(3H)-ones has highlighted the potential of modifying the quinazolinone core to enhance its antioxidant activity, demonstrating the compound's potential for therapeutic applications (Mravljak et al., 2021).

Scientific Research Applications

Synthesis and Biological Activities

Synthesis and Analgesic Activity : Quinazolinone derivatives, including structures similar to 2-(1-azepanylmethyl)-3-(4-ethoxyphenyl)-4(3H)-quinazolinone, have been synthesized and evaluated for their analgesic activities. These compounds showed significant analgesic activity in vivo, highlighting the potential of quinazolinones as a base for developing new analgesic drugs (Osarumwense Peter Osarodion, 2023).

Antioxidant Properties : Quinazolinones have been synthesized and assessed for their antioxidant properties. Studies revealed that certain derivatives, especially those with hydroxyl groups, possess potent antioxidant and metal-chelating properties, suggesting their utility in addressing oxidative stress-related conditions (Janez Mravljak et al., 2021).

Chemical Synthesis and Methodology

Advanced Synthesis Techniques : Recent advancements in the synthesis of 4(3H)-quinazolinone compounds include new routes and strategies that broaden their applicability in medicinal chemistry and drug development, highlighting their broad potential in various therapeutic areas (Lin He et al., 2014).

Hypolipidemic Activities : Some quinazolinone derivatives have been identified to exhibit hypolipidemic activities, showing potential in lowering triglyceride and cholesterol levels. This suggests their possible use in treating lipid disorders (Y. Kurogi et al., 1996).

Miscellaneous Applications

Antimicrobial Activity : The synthesis of quinazolinone derivatives and their subsequent evaluation have demonstrated significant antimicrobial activities against a range of bacteria and fungi. This opens avenues for their application in developing new antimicrobial agents (M. El-hashash et al., 2011).

Corrosion Inhibition : Quinazolinone derivatives have also been explored for their potential as corrosion inhibitors, providing a novel approach to protecting metals in acidic environments. This highlights their versatility beyond biomedical applications (N. Errahmany et al., 2020).

Fluorescent Chemical Sensors : Additionally, quinazolinone derivatives have been used to develop fluorescent chemical sensors, particularly for the detection of metal ions such as Fe3+. This application is crucial for environmental monitoring and biomedical diagnostics (Xiaobing Zhang et al., 2007).